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Compound of Interest

Compound Name: Decyltrimethylammonium chloride

Cat. No.: B158654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decyltrimethylammonium chloride (DTAC), a quaternary ammonium compound, is a cationic

surfactant of significant interest across various scientific and industrial domains. Its amphiphilic

nature, characterized by a ten-carbon hydrophobic alkyl chain and a hydrophilic quaternary

ammonium head group, imparts valuable physicochemical properties.[1] This technical guide

provides a comprehensive overview of the core chemical properties of DTAC, with a focus on

quantitative data, detailed experimental methodologies, and its interactions with biological

systems. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals engaged in drug development and other fields where the behavior of

surfactants is of paramount importance.

Core Chemical and Physical Properties
Decyltrimethylammonium chloride, with the chemical formula C₁₃H₃₀ClN, possesses a

unique set of properties that dictate its behavior in various environments.[1] A summary of its

key physical and chemical characteristics is presented below.
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Property Value Reference

Molecular Formula C₁₃H₃₀ClN [1]

Molecular Weight 235.84 g/mol [1]

CAS Number 10108-87-9 [1]

Appearance
White to off-white crystalline

powder or waxy solid.

Solubility Highly soluble in water.

Critical Micelle Concentration

(CMC) in water at 298.15 K
65.3 mmol/kg [2]

Micellization and Thermodynamic Properties
A defining characteristic of surfactants like DTAC is their ability to self-assemble into micelles in

aqueous solutions above a certain concentration known as the Critical Micelle Concentration

(CMC). This process is governed by thermodynamic principles, primarily the hydrophobic

effect. The thermodynamics of micellization for DTAC have been investigated, revealing that

the process is entropically driven.[2][3]
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Thermodynamic
Parameter

Description Value/Observation Reference

ΔG⁰mic
Standard Gibbs Free

Energy of Micellization

Always negative,

indicating a

spontaneous process.

Slightly dependent on

temperature.

[2][3]

ΔH⁰mic
Standard Enthalpy of

Micellization

Temperature-

dependent, can be

endothermic or

exothermic.

[2][3]

ΔS⁰mic
Standard Entropy of

Micellization

Positive, indicating

that the process is

entropically driven.

[2][3]

The temperature dependence of the CMC for alkyltrimethylammonium chlorides, including

DTAC, often exhibits a U-shaped curve with a minimum, at which point the enthalpy of

micellization is zero.[2]

Experimental Protocols
Accurate determination of the physicochemical properties of DTAC is crucial for its application.

Below are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
Principle: The conductivity of an ionic surfactant solution changes with concentration. Below the

CMC, the conductivity increases linearly with concentration as individual surfactant ions

contribute to the conductivity. Above the CMC, the rate of increase in conductivity with

concentration decreases because the newly added surfactant molecules form micelles, which

have a lower mobility than the individual ions. The CMC is determined as the point of

intersection of the two linear portions of the conductivity versus concentration plot.[4][5]

Methodology:
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Preparation of Stock Solution: Prepare a concentrated stock solution of DTAC in deionized

water.

Serial Dilutions: Prepare a series of dilutions of the stock solution with deionized water to

cover a range of concentrations both below and above the expected CMC.

Conductivity Measurement:

Calibrate a conductivity meter using standard potassium chloride solutions.

Measure the conductivity of each DTAC solution at a constant temperature.

Ensure the conductivity probe is thoroughly rinsed with deionized water and the respective

solution before each measurement.

Data Analysis:

Plot the measured conductivity (κ) as a function of the DTAC concentration.

Identify the two linear regions in the plot.

Perform a linear regression for each region to obtain two equations.

The concentration at the intersection of these two lines is the CMC.
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Solution Preparation

Conductivity Measurement Data Analysis

Prepare Stock
DTAC Solution

Perform Serial
Dilutions

Measure Conductivity
of each dilution

Calibrate
Conductivity Meter

Plot Conductivity
vs. Concentration

Determine Intersection
of Linear Regions CMC

Solution Preparation Fluorescence Measurement Data Analysis

Prepare DTAC solutions
with fluorescent probe

Add varying amounts
of quencher

Measure Fluorescence
Intensity

Plot ln(I₀/I)
vs. [Quencher]

Calculate Aggregation
Number (N) N
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Cell Preparation

MTT Assay

Measurement & Analysis

Seed cells in
96-well plate

Treat with DTAC

Add MTT solution

Solubilize formazan

Measure Absorbance
at 570 nm

Calculate Cell
Viability (%)

Cell Viability

 

Decyltrimethylammonium
Chloride (DTAC)

Cell Membrane
(Negatively Charged)

Electrostatic Interaction
& Hydrophobic Insertion

Membrane Disruption
& Permeabilization

Uncontrolled
Ion Flux

Cell Death
(Lysis)

Alteration of
Membrane Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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